2-[(4-Chloro-1-naphthyl)oxy]-5-(trifluoromethyl)-phenylamine
Overview
Description
2-[(4-Chloro-1-naphthyl)oxy]-5-(trifluoromethyl)-phenylamine is a chemical compound used for proteomics research . It has a molecular formula of C17H11ClF3NO and a molecular weight of 337.73 .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, a related process involves the catalytic protodeboronation of alkyl boronic esters . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Scientific Research Applications
Transport and Luminescence Properties
A study on the transport and luminescence properties of naphthyl phenylamine compounds, including a focus on the effects of polar side groups such as chloro substitution, revealed significant insights into their hole mobilities and emission characteristics. These properties were measured using time-of-flight measurements and were found to correlate with the compounds' dipole moments, indicating that less polar compounds exhibit higher mobility. Additionally, when incorporated into organic light-emitting diodes (OLEDs), these compounds emitted in the range of 420–440 nm, suggesting their potential application in OLED technology (Tong et al., 2004).
Antimicrobial and Antioxidant Activity
The synthesis and investigation of antimicrobial and antioxidant activities of various naphthoquinone derivatives, including those with nitro, chloro, and oxo-substituted phenyl groups, have been explored. These studies have shown that such compounds exhibit potential biological activities, underscoring their importance in medicinal chemistry and applications in developing new antimicrobial and antioxidant agents (Devi et al., 2010).
Carrier Transport Properties in Organic Semiconductors
The evaluation of carrier transport properties of amorphous organic semiconductors based on phenylamine compounds revealed insights into their application in electronic devices. Studies have shown that these compounds can be used to quantify carrier transport properties, particularly hole transport, in thin-film transistors (TFTs) and by time-of-flight (TOF) techniques. Such research indicates the potential of these compounds in improving the performance of organic electronic devices (Cheung et al., 2008).
Synthesis and Characterization of Organic Compounds for Electronic Applications
The synthesis and characterization of various organic compounds, including triphenylamine derivatives, have been explored for their thermal stability, UV-vis absorption, and photoluminescence properties. These compounds have shown promise for applications in electronic devices as they exhibit desirable characteristics such as amorphous nature, thermal stability, and suitable molecular orbital energy levels for hole-transporting materials. Such research contributes to the development of materials for electronic and optoelectronic applications (Li et al., 2008).
Future Directions
Properties
IUPAC Name |
2-(4-chloronaphthalen-1-yl)oxy-5-(trifluoromethyl)aniline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClF3NO/c18-13-6-8-15(12-4-2-1-3-11(12)13)23-16-7-5-10(9-14(16)22)17(19,20)21/h1-9H,22H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPFQIOPPAXMBIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2Cl)OC3=C(C=C(C=C3)C(F)(F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClF3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.